Cas no 338415-01-3 (ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate)

Ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a heterocyclic compound featuring a fused quinoline core with a furan substituent at the 4-position. This structure imparts versatility in synthetic applications, particularly in the development of pharmacologically active molecules. The presence of the ester group enhances reactivity, facilitating further functionalization, while the furan ring contributes to potential electronic and steric effects. The hexahydroquinoline scaffold is of interest due to its stability and compatibility with diverse reaction conditions. This compound serves as a valuable intermediate in organic synthesis, offering a balance of reactivity and structural complexity for the preparation of advanced heterocyclic systems.

ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate structure

338415-01-3 structure

Product Name:ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

CAS No:338415-01-3

MF:

MW:

CID:4647253

Update Time:2025-08-05

ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00955378-1g	Ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	338415-01-3	90%	1g	￥4193.0	2023-04-07
Key Organics Ltd	3M-734-1MG	ethyl 4-(2-furyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate	338415-01-3	>90%	1mg	£37.00	2023-09-07
Key Organics Ltd	3M-734-5MG	ethyl 4-(2-furyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate	338415-01-3	>90%	5mg	£46.00	2023-09-07
Key Organics Ltd	3M-734-10MG	ethyl 4-(2-furyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate	338415-01-3	>90%	10mg	£63.00	2023-09-07
Key Organics Ltd	3M-734-0.5G	ethyl 4-(2-furyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate	338415-01-3	>90%	0.5g	£385.00	2023-09-07
Key Organics Ltd	3M-734-1G	ethyl 4-(2-furyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate	338415-01-3	>90%	1g	£770.00	2023-09-07
Key Organics Ltd	3M-734-5G	ethyl 4-(2-furyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate	338415-01-3	>90%	5g	£3080.00	2023-09-07
Key Organics Ltd	3M-734-10G	ethyl 4-(2-furyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate	338415-01-3	>90%	10g	£5775.00	2023-09-07
A2B Chem LLC	AI83653-1mg	ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	338415-01-3	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI83653-5mg	ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate	338415-01-3	>90%	5mg	$214.00	2024-04-20

ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Related Literature

1. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

Research Brief on Ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate (CAS: 338415-01-3)

The compound ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate (CAS: 338415-01-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold in the synthesis of novel heterocyclic compounds. The presence of both furan and hexahydroquinoline moieties in its structure provides a rich platform for chemical modifications, enabling the development of derivatives with enhanced pharmacological properties. Researchers have employed various synthetic strategies, including multicomponent reactions (MCRs), to efficiently produce this compound and its analogs, underscoring its synthetic accessibility and versatility.

In terms of biological activity, preliminary investigations have revealed that ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate exhibits promising antimicrobial and anti-inflammatory properties. In vitro assays have demonstrated its efficacy against a range of bacterial and fungal pathogens, with some derivatives showing comparable activity to standard antibiotics. Additionally, the compound's anti-inflammatory effects have been attributed to its ability to modulate key signaling pathways, such as the NF-κB pathway, suggesting its potential as a lead compound for the development of new anti-inflammatory agents.

Further research has explored the compound's potential in oncology. Mechanistic studies indicate that it may exert cytotoxic effects on certain cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These findings are particularly significant given the growing need for novel chemotherapeutic agents with improved selectivity and reduced side effects. However, more extensive preclinical studies are required to fully elucidate its mechanism of action and optimize its therapeutic profile.

Despite these promising results, challenges remain in the development of ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate as a viable drug candidate. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, ethyl 4-(furan-2-yl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities and synthetic accessibility make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in treating various diseases, thereby contributing to the advancement of chemical biology and medicinal chemistry.